Cas no 1309981-34-7 ((6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronic acid)

• Product Name: (6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronic acid
• CAS No: 1309981-34-7
• MF: C₁₀H₁₆BN₃O₂
• MW: 221.063941955566
• MDL: MFCD09878983
• CID: 1035487
• PubChem ID: 45785550
• Update Time: 2025-10-19

(6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronic acid
• [6-(4-methylpiperazin-1-yl)pyridin-2-yl]boronic acid
• 6-(4-Methylpiperazin-1-yl)pyridine-2-boronic acid
• SCHEMBL2120559
• 1309981-34-7
• (6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronicacid
• B-[6-(4-Methyl-1-piperazinyl)-2-pyridinyl]boronic acid
• AKOS015942700
• AB54148
• DB-400528
• DTXSID10671285

• MDL： MFCD09878983
• Inchi： 1S/C10H16BN3O2/c1-13-5-7-14(8-6-13)10-4-2-3-9(12-10)11(15)16/h2-4,15-16H,5-8H2,1H3
• InChI Key： RBELAUNQZAKKHW-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(=N1)N1CCN(C)CC1)O

Computed Properties

• Exact Mass: 221.13400
• Monoisotopic Mass: 221.1335569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 59.83000
• LogP: -1.48390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on (6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronic acid

Recent Advances in the Application of (6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronic acid (CAS: 1309981-34-7) in Chemical Biology and Pharmaceutical Research

The boronic acid derivative (6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronic acid (CAS: 1309981-34-7) has emerged as a significant compound in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its boronic acid functional group and methylpiperazine moiety, has been extensively studied for its role in Suzuki-Miyaura cross-coupling reactions, a pivotal method in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have highlighted its utility in the development of kinase inhibitors, proteolysis targeting chimeras (PROTACs), and other targeted therapies.

One of the most notable applications of (6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronic acid is in the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this boronic acid derivative as a key intermediate in the synthesis of potent and selective kinase inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel BTK (Bruton's tyrosine kinase) inhibitors, which show promise in treating B-cell malignancies. The boronic acid moiety facilitates the formation of reversible covalent bonds with the target kinase, enhancing both potency and selectivity.

In addition to kinase inhibitors, (6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronic acid has been employed in the design of PROTACs, a groundbreaking therapeutic modality that targets proteins for degradation. PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to ubiquitinate and degrade target proteins. The boronic acid derivative serves as a critical linker or warhead in these molecules, enabling the targeted degradation of disease-relevant proteins. A recent study in Nature Chemical Biology showcased its use in the development of PROTACs targeting androgen receptor (AR) in prostate cancer, demonstrating significant efficacy in preclinical models.

Beyond its applications in drug development, (6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronic acid has also been explored in chemical biology for the study of protein-ligand interactions. Its ability to form reversible covalent bonds with nucleophilic residues in proteins makes it a valuable tool for probing enzyme mechanisms and identifying new drug targets. Recent advancements in mass spectrometry and X-ray crystallography have enabled researchers to elucidate the binding modes of this compound with various proteins, providing insights into its molecular interactions and potential therapeutic applications.

Despite its promising applications, challenges remain in the optimization of (6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronic acid for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. However, ongoing studies are exploring novel formulations and derivatization strategies to overcome these limitations. For example, recent work in ACS Medicinal Chemistry Letters has reported the development of prodrugs and nanoparticle-based delivery systems to enhance the pharmacokinetic properties of boronic acid-based therapeutics.

In conclusion, (6-(4-Methylpiperazin-1-yl)pyridin-2-yl)boronic acid (CAS: 1309981-34-7) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in kinase inhibitor synthesis, PROTAC development, and protein-ligand interaction studies underscore its potential to drive innovation in drug discovery. As research continues to uncover new uses and optimize its properties, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.